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Compound of Interest

Compound Name: Barium metaborate monohydrate

Cat. No.: B171109

An In-depth Technical Guide to the Material Safety of Barium Metaborate Monohydrate

Introduction

Barium metaborate monohydrate (Ba(BO2)2-H20) is an inorganic compound used in various
industrial applications, including as a flame retardant, corrosion inhibitor, and as an anti-rust
pigment in coatings. Its utility in polymer composites is noted for enhancing thermal stability.[1]
Given its presence in industrial and laboratory settings, a thorough understanding of its
material safety profile is essential for researchers, scientists, and professionals involved in its
handling and application.

This technical guide provides a comprehensive overview of the safety data for barium
metaborate monohydrate, including its physicochemical properties, toxicological profile, and
safe handling procedures. The information is compiled from multiple safety data sheets and
scientific resources to ensure a detailed and accurate presentation for the intended scientific
audience.

Physicochemical Properties

The physical and chemical characteristics of a substance are fundamental to understanding its
potential hazards and behavior in various environments. Barium metaborate monohydrate is
a white crystalline powder.[1][2] It is described as stable under normal temperatures and
pressures.[3][4]
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Property Value Citation(s)
Molecular Formula B2BaH20s (or B2BaOa4-H20) [51[6]
Molecular Weight ~240.97 g/mol [1][5][6]
Appearance White crystalline powder [11121[7]
Melting Point >900 °C [2][8]
Density 3.25-3.35 g/cm3 [2][71[8]
pH of Aqueous Suspension 10.14 [1]

N Slightly soluble in water;
Solubility o )

soluble in dilute acids.

] - Stable under normal

Chemical Stability [3114]

conditions.

Toxicological Profile

The toxicological data informs the potential health hazards associated with exposure. Barium
metaborate monohydrate is classified as harmful if swallowed or inhaled.[6] Toxicity studies
have categorized it as having moderate toxicity (Toxicity Category III).[1]
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Endpoint

Classification | Value

Citation(s)

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

[516](e]

Acute Inhalation Toxicity

Category 4 (Harmful if inhaled)

[4][6]

Acute Dermal Toxicity

No data available

[6]

Skin Corrosion/Irritation

May cause skin irritation.

[3]

Serious Eye Damage/Irritation

No data available, but contact

should be avoided.

[3]

Respiratory/Skin Sensitization

No data available

[6]

Germ Cell Mutagenicity

No data available

[6]

Carcinogenicity

Not listed by ACGIH, IARC,
NTP, or CA Prop 65.

[3]

Reproductive Toxicity

No data available

[6]

Developmental Toxicity

NOEL of 10 mg/kg/day in
rabbits.

[1]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

GHS Label Elements:

 Signal Word: Warning[2][5][6]

e Hazard Pictogram:
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o leialt text

e Hazard Statements:
o H302: Harmful if swallowed.[5]
o H332: Harmful if inhaled.[10]

o Precautionary Statements:

[e]

P261: Avoid breathing dust.[6]

o P264: Wash hands and exposed skin thoroughly after handling.[5][9]

o P270: Do not eat, drink or smoke when using this product.[5][9]

o P301+P312/P301+P317: IF SWALLOWED: Call a POISON CENTER or doctor/physician
if you feel unwell.[4][9]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[6]

o P330: Rinse mouth.[5][9]

o P501: Dispose of contents/container to an approved waste disposal plant.[5][9]
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Identified Hazards

Araf Resulting GHS Label El t
Acute Oral Toxicity esulting abel Elements

(Category 4)
Signal Word requires Pictogram
(Warning) (Exclamation Mark)

Acute Inhalation Toxicity
(Category 4)
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Physicochemical Analysis

Identity & Purity

Molecular Weight

Solubility, pH

Informs

Toxicological Evaluation

Acute Oral
Toxicity (OECD 423)

Acute Inhalation
Toxicity (OECD 436)

Skin/Eye lrritation
(OECD 404/405)

Further Studies
(e.g., Repeat Dose)

Data for

isk Assessment

GHS Classification

Develop SDS

Define Safe Handling
(PPE, Storage)
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Exposure Occurs
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Imimediate Action

Move to Fresh Air
Provide Oxygen/Artificial Respiration
if needed

Remove Contaminated Clothing Flush with Water for 15 min Rinse Mouth with Water
Flush with Water for 15 min Lift Eyelids DO NOT induce vomiting

Seek Professional
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material safety data sheet for barium metaborate
monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171109#material-safety-data-sheet-for-barium-
metaborate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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